Cas no 53625-18-6 ((2aS,5aS,8aR)-2,2,5a,8a-tetramethyldecahydro-2H-naphtho[1,8-bc]furan)

• Product Name: (2aS,5aS,8aR)-2,2,5a,8a-tetramethyldecahydro-2H-naphtho[1,8-bc]furan
• CAS No: 53625-18-6
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 1583946
• PubChem ID: 6452862
• Update Time: 2025-04-21

(2aS,5aS,8aR)-2,2,5a,8a-tetramethyldecahydro-2H-naphtho[1,8-bc]furan Chemical and Physical Properties

Names and Identifiers

• (2aS,5aS,8aR)-2,2,5a,8a-tetramethyldecahydro-2H-naphtho[1,8-bc]furan
• Maalioxide
• (-)-Maalioxide
• (1R,4S,8S,12R)-1,3,3,8-tetramethyl-2-oxatricyclo[6.3.1.04,12]dodecane
• 2,2,5a,8a-Tetramethyldecahydro-2H-naphtho[1,8-bc]furan
• (1R,4S,8S)-1,3,3,8-Tetramethyl-2-oxatricyclo[6.3.1.04,12]dodecane
• 2H-Naphtho(1,8-bc)furan, decahydro-2,2,5a,8a-tetramethyl-, (2aS-(2aalpha,5aalpha,8aalpha,8bbeta))-
• 53625-18-6
• DTXSID80968396
• Ventricosin B

• Inchi： 1S/C15H26O/c1-13(2)11-7-5-8-14(3)9-6-10-15(4,16-13)12(11)14/h11-12H,5-10H2,1-4H3/t11?,12?,14-,15+/m0/s1
• InChI Key： PZKNYJWHOZUWDF-CXTZMWEQSA-N
• SMILES： O1C(C)(C)C2CCC[C@@]3(C)CCC[C@]1(C)C32

Computed Properties

• Exact Mass: 222.19848
• Monoisotopic Mass: 222.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 4.1

Experimental Properties

• Density: 0.95
• Boiling Point: 258°C at 760 mmHg
• Flash Point: 96.2°C
• Refractive Index: 1.484
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes